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Compound of Interest

Compound Name: L-Cystine, hydrochloride

CAS No.: 55533-01-2

Cat. No.: B12070257

Get Quote

Executive Summary
Effective disposal of L-Cystine Hydrochloride requires distinguishing between its biological

utility and its chemical hazards. While the amino acid moiety is benign, the hydrochloride salt

form renders the compound corrosive and acidic in solution. Improper disposal into municipal

drains can violate local POTW (Publicly Owned Treatment Works) pH limits and damage

plumbing infrastructure.

The Core Directive: Do not treat this merely as biological waste. Manage it as Chemical Waste

due to the acidic hydrochloride counterion and sulfur content.

Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand its stress points. L-Cystine Hydrochloride

is the dihydrochloride salt of the cystine dimer. Upon dissolution, it releases hydrochloric acid,

significantly lowering pH.

Table 1: Physicochemical Data for Disposal Planning
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Parameter Specification Operational Implication

Compound Name L-Cystine Dihydrochloride
Dimer of cysteine; contains

disulfide bond.

CAS Number 30925-07-6 Use this for waste manifesting.

Formula Contains Sulfur and Chlorine.

Acidity (pH) ~1.0 – 2.0 (1% Solution)
Corrosive. Classification as

RCRA D002 (if liquid).

Solubility Soluble in water; Acidic
Readily mobilizes in drains

(Risk of pipe corrosion).

Combustion

Releases

,

,

Incineration requires

scrubbers.

Critical Hazard: The primary disposal hazard is Corrosivity.

Mechanism:

.

Risk: Direct contact causes skin/eye burns.[1] Inhalation of dust causes respiratory tract

irritation.

Disposal Protocols
Protocol A: Solid Waste (Expired or Excess Inventory)
For pure, solid substance in original or secondary containers.

Scientific Rationale: Solid corrosive salts are generally not regulated as RCRA D002 (which

applies to liquids), but they are regulated by DOT as Class 8 Corrosives during transport.[2]

Incineration is the only method that ensures complete destruction of the organic matrix.
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Segregation: Do not mix with oxidizers (e.g., Nitric Acid, Peroxides). The disulfide bond in

cystine is a reducing agent; mixing with strong oxidizers can generate heat and toxic sulfur

oxides (

).

Packaging: Place the original container inside a clear, chemically resistant secondary bag

(polyethylene).

Labeling:

Primary Tag: "Hazardous Waste - Solid."

Constituents: "L-Cystine Dihydrochloride."[1]

Hazard Checkbox: [x] Corrosive [x] Toxic (if required by local EHS due to irritation).

Disposal Stream: Route to High-Temperature Incineration with flue gas scrubbing.

Note: The facility must be capable of capturing acid gases (

) and sulfur oxides (

) generated during combustion.

Protocol B: Aqueous Solutions (Experimental Waste)
For buffers, mother liquors, or reaction mixtures containing L-Cystine HCl.

Scientific Rationale: Aqueous solutions with pH < 2.0 are RCRA Hazardous Waste (Code

D002).[2] Dilution is not a legal form of treatment for hazardous waste compliance in many

jurisdictions.

Characterization: Check pH.[2][3] If pH < 2, handle as Corrosive Waste.[2][3][4][5]

Collection: Collect in HDPE (High-Density Polyethylene) carboys. Do not use metal

containers due to rapid corrosion from the chloride ion.

Compatibility:
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Allowed: Mix with other compatible acidic aqueous streams (e.g., HCl, Acetic Acid).

Forbidden: Do not mix with Bleach (NaOCl).

Reaction:

. This releases deadly chlorine gas.

Disposal Action: Cap tightly and transfer to EHS for neutralization/incineration.

Protocol C: Spill Cleanup (Immediate Response)
For benchtop spills of solid powder.

PPE: Nitrile gloves (minimum 0.11mm), safety goggles, lab coat.

Containment: Cover the spill with a specialized Acid Neutralizer (e.g., sodium bicarbonate or

calcium carbonate base).

Observation: Look for bubbling (

evolution) as the HCl is neutralized.

Cleanup: Once bubbling ceases, sweep up the resulting sludge.

Disposal: Place waste in a bag labeled "Spill Debris - Neutralized Acid Salt" and dispose of

as chemical waste.

Decision Logic: Disposal Workflow
The following diagram illustrates the decision-making process for segregating L-Cystine HCl

waste streams.
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Waste Generation:
L-Cystine Hydrochloride

Physical State?

Solid (Powder/Crystals) Aqueous Solution

Is it a Spill?

Action: Neutralize with
Sodium Bicarbonate

Yes

Action: Double Bag
Label 'Corrosive Solid'

No (Inventory)

DESTINATION:
Hazardous Waste Stream

(Incineration)

Check pH

pH < 2.0 pH 5.0 - 9.0

RCRA D002 Preferred

DESTINATION:
Sanitary Sewer

(ONLY if permitted by POTW)

Conditional*

Click to download full resolution via product page

Figure 1: Decision matrix for segregating L-Cystine Hydrochloride waste. Note that while

neutral solutions may theoretically be drain-safe, professional chemical disposal (Incineration)

is always the preferred route for laboratory compliance.

Regulatory & Scientific Context
Why Incineration?
While L-Cystine is biodegradable, the hydrochloride salt poses a salinity and acidity burden.

More importantly, laboratory waste is rarely "pure." It is often contaminated with other reagents.
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Incineration at >850°C ensures the destruction of the organic cystine backbone.

Sulfur Fate: The sulfur atoms in Cystine (

bond) oxidize to Sulfur Dioxide (

). Modern incinerators use wet lime scrubbers to convert

into Gypsum (

), preventing acid rain emissions.

The "Drain Disposal" Myth
Many researchers assume amino acids are drain safe.

Correction: While the amino acid is safe, the hydrochloride component makes concentrated

solutions highly acidic. Pouring a 1M solution of L-Cystine HCl down the drain is chemically

equivalent to pouring dilute Hydrochloric Acid. This corrodes copper and iron piping

(plumbing) and violates EPA prohibitions on discharging corrosive liquids (pH < 5.0) into

sewer systems [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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